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Compound of Interest

Compound Name: Pico145

Cat. No.: B8069070 Get Quote

Technical Support Center: Pico145
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the use of Pico145, a potent and selective inhibitor of

TRPC1/4/5 channels. The following troubleshooting guides and frequently asked questions

(FAQs) are designed to help minimize and identify potential off-target effects during your

experiments.

Frequently Asked Questions (FAQs)
Q1: What is Pico145 and what are its primary targets?

Pico145 is a powerful small-molecule inhibitor of the Transient Receptor Potential Canonical

(TRPC) 1, 4, and 5 channels.[1][2][3] These channels are calcium-permeable non-selective

cation channels involved in regulating the concentration of free cytosolic Ca2+.[1][2][3] Pico145
is noted for its high potency, with inhibitory concentrations in the picomolar to low nanomolar

range, depending on the specific TRPC1/4/5 subtype and the mechanism of channel activation.

[1][2][3][4]

Q2: How selective is Pico145? Have off-targets been identified?

Pico145 has demonstrated impressive specificity for TRPC1/4/5 channels.[1][3] Studies have

shown that it has no significant effect on a range of other ion channels at concentrations

effective for TRPC1/4/5 inhibition.[3][4][5][6] However, it is a good research practice to consider

the possibility of off-target effects, as comprehensive profiling of all potential off-targets may not
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be complete.[5] Even highly selective chemical probes can exhibit off-target effects, which may

be context-dependent.[5]

Q3: I'm observing a phenotype that doesn't seem related to TRPC1/4/5 channel activity. Could

this be an off-target effect?

While Pico145 is highly selective, an unexpected phenotype could potentially be due to an off-

target effect. It is also possible that TRPC1/4/5 channels have functions in your experimental

system that have not yet been described. To distinguish between these possibilities, a series of

validation experiments are recommended, such as performing a dose-response curve and

using a structurally unrelated TRPC1/4/5 inhibitor to see if the phenotype is recapitulated.

Q4: What is the recommended concentration range for using Pico145 in cell-based assays?

To minimize the risk of off-target effects, it is crucial to use the lowest effective concentration of

Pico145 that engages the intended targets.[7] Given its high potency, starting with a

concentration in the low nanomolar range and performing a dose-response experiment is

recommended. The optimal concentration will depend on the cell type, the expression level of

the target channels, and the specific experimental conditions.
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Observed Problem Potential Cause Suggested Solution

No effect of Pico145 is

observed.

1. Low or no expression of

TRPC1/4/5 channels in the

experimental model. 2. The

specific heteromeric

composition of the channels in

your system is less sensitive to

Pico145. 3. Degradation of the

Pico145 compound.

1. Verify the expression of

TRPC1, TRPC4, and TRPC5

mRNA or protein in your cells.

2. Consult the literature for

known channel compositions

in your cell type. 3. Use a fresh

stock of Pico145 and protect it

from light and multiple freeze-

thaw cycles.

The observed phenotype is not

consistent with known

TRPC1/4/5 functions.

1. A previously unknown role of

TRPC1/4/5 channels in your

experimental system. 2. An off-

target effect of Pico145.

1. Perform a rescue

experiment: if possible,

overexpress the target channel

to see if the phenotype is

reversed. 2. Use a structurally

different TRPC1/4/5 inhibitor to

see if the same phenotype is

observed. 3. Conduct a

literature search for potential

off-targets of similar chemical

scaffolds.

High variability in results

between experiments.

1. Inconsistent cell culture

conditions affecting channel

expression. 2. Inconsistent

preparation or storage of

Pico145.

1. Standardize cell culture

protocols, including passage

number and seeding density.

2. Prepare fresh dilutions of

Pico145 for each experiment

from a stable stock solution.

Quantitative Data Summary
Table 1: Inhibitory Potency (IC₅₀) of Pico145 on
TRPC1/4/5 Channels
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Target Channel Activation Method IC₅₀ Value Reference

TRPC4 (-)-englerin A 0.349 nM [4]

TRPC5 (-)-englerin A 1.3 nM [4]

TRPC4-TRPC1

(concatemer)
(-)-englerin A 0.033 nM [4][6]

TRPC5-TRPC1

(concatemer)

Sphingosine 1-

phosphate
0.2 nM [4]

TRPC4-TRPC1
Sphingosine 1-

phosphate
0.011 nM [4]

Native TRPC4 (mouse

ileal myocytes)
GTPγS 3.1 pM [8][9]

Native TRPC4 (mouse

ileal myocytes)

Carbachol-induced

Ca²⁺ rise
2.7 pM [8][9]

Table 2: Selectivity Profile of Pico145
At a concentration of 100 nM, Pico145 showed no significant effect on the following channels:

Channel Family No Effect Observed Reference

TRPC TRPC3, TRPC6 [4][5][6]

TRPV TRPV1, TRPV4 [4][5][6]

TRPA TRPA1 [4][5][6]

TRPM TRPM2, TRPM8 [4][5][6]

Orai
Store-operated Ca²⁺ entry

mediated by Orai1
[3][4][5][6]
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Protocol 1: Dose-Response Experiment for Optimal
Pico145 Concentration
Objective: To determine the lowest effective concentration of Pico145 that inhibits TRPC1/4/5

channel activity in your experimental system.

Methodology:

Cell Preparation: Plate your cells of interest at a suitable density in a multi-well plate.

Compound Preparation: Prepare a series of dilutions of Pico145 in your assay buffer. A

typical concentration range to test would be from 1 pM to 1 µM.

Channel Activation: Stimulate the cells with a known activator of TRPC1/4/5 channels (e.g.,

(-)-englerin A or a relevant physiological agonist).

Pico145 Treatment: Add the different concentrations of Pico145 to the cells.

Activity Measurement: Measure the channel activity using a suitable assay, such as

intracellular calcium imaging (e.g., with Fura-2) or patch-clamp electrophysiology.

Data Analysis: Plot the channel inhibition as a function of the Pico145 concentration and fit

the data to a dose-response curve to determine the IC₅₀.

Protocol 2: Confirming On-Target Effects with a
Structurally Unrelated Inhibitor
Objective: To confirm that the observed phenotype is due to the inhibition of TRPC1/4/5

channels and not an off-target effect of the Pico145 chemical scaffold.

Methodology:

Select an Alternative Inhibitor: Choose a TRPC1/4/5 inhibitor with a different chemical

structure from Pico145 (e.g., ML204).

Dose-Response for Alternative Inhibitor: Determine the effective concentration range for the

alternative inhibitor in your system.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b8069070?utm_src=pdf-body
https://www.benchchem.com/product/b8069070?utm_src=pdf-body
https://www.benchchem.com/product/b8069070?utm_src=pdf-body
https://www.benchchem.com/product/b8069070?utm_src=pdf-body
https://www.benchchem.com/product/b8069070?utm_src=pdf-body
https://www.benchchem.com/product/b8069070?utm_src=pdf-body
https://www.benchchem.com/product/b8069070?utm_src=pdf-body
https://www.benchchem.com/product/b8069070?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8069070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phenotypic Assay: Treat your cells with the optimal concentration of Pico145 and the optimal

concentration of the alternative inhibitor.

Compare Phenotypes: If the observed phenotype is the same with both inhibitors, it is more

likely to be an on-target effect.
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Caption: Pico145 signaling pathway.
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Caption: On-target effect validation workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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